molecular formula C14H7ClFNO2 B8377549 1-Chloro-2-(2-fluoro-phenylethynyl)-4-nitro-benzene

1-Chloro-2-(2-fluoro-phenylethynyl)-4-nitro-benzene

Cat. No.: B8377549
M. Wt: 275.66 g/mol
InChI Key: JLIWRZOPMVAIMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-2-(2-fluoro-phenylethynyl)-4-nitro-benzene is a useful research compound. Its molecular formula is C14H7ClFNO2 and its molecular weight is 275.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H7ClFNO2

Molecular Weight

275.66 g/mol

IUPAC Name

1-chloro-2-[2-(2-fluorophenyl)ethynyl]-4-nitrobenzene

InChI

InChI=1S/C14H7ClFNO2/c15-13-8-7-12(17(18)19)9-11(13)6-5-10-3-1-2-4-14(10)16/h1-4,7-9H

InChI Key

JLIWRZOPMVAIMO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C#CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (0.2 ml, 1.43 mmol) was added to a suspension of 1-Chloro-2-iodo-4-nitro-benzene 69 (Step 1) (100 mg, 0.354 mmol), 1-ethynyl-2-fluorobenzene (100 mg, 0.832 mmol), copper iodide (100 mg, 0.525 mmol), Pd(PPh3)2Cl2 (100 mg, 0.142 mmol) in dimethylformamide (2 ml) at room temperature, then stirred at 70° C. for 2 hours. Reaction was cooled to room temperature and extracted with ether (50 ml), washed with water (20 ml), dried (MgSO4), filtered and solvent evaporated yielding a residue which chromatographed on silica gel eluting with 20% v/v MeCl2/hexanes yielding title product 70 as pale yellow solid (80 mg, 82%).
Quantity
0.2 mL
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One

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